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Compound of Interest

Compound Name: 1-Ethyl-5-iodo-3-nitro-1H-pyrazole

Cat. No.: B10907456

The Molecular Hazard Profile (Structure-Activity
Relationship)

Rationale: You cannot treat this simply as a "toxic solid.” You must treat it as a metastable
energetic system.

e The Nitro Group (

): Provides the oxygen balance and explosophore properties. It creates shock sensitivity and
thermal instability.

e The lodine Atom (

): Increases crystal density (crucial for detonation pressure) but introduces a weak

bond (

kJ/mol). This bond is the "thermal weak link," often breaking before the nitro groups,
releasing corrosive iodine vapors (

) during thermal runaway, complicating fire response.

o The Pyrazole Ring: High nitrogen content (
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bond) adds enthalpy of formation but increases sensitivity to friction compared to benzene
analogs.

Visualizing the Hazard Logic

The following diagram illustrates the decision matrix for handling these materials based on their
specific substitution patterns.
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Figure 1: Hazard Triage Workflow. N-1 bonded iodopyrazoles are significantly more unstable
than C-I variants.

Enhanced Safety Data Sheet Sections
SECTION 2: Hazards Identification (The "Hidden" Risks)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10907456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10907456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Standard GHS classifications (Acute Tox, Irritant) are insufficient. Add the following Ciritical
Hazard Statements:

o H-Code Supplement:EUHOO01: Explosive when dry. (Applicable to poly-nitro variants).

e Synergistic Toxicity: "Absorption may cause methemoglobinemia (blue skin/lips) due to nitro-
reduction, complicated by thyroid toxicity from iodine metabolites.”

e Thermal Decomposition: "Decomposition releases violet vapors (
) and hydrogen iodide (

) before deflagration. Smoke is corrosive and heavier than air."

SECTION 9: Physical & Chemical Properties (The Data Gap)

For R&D compounds, you rarely have exact numbers. Use this Comparative Reference Table
to estimate risk:
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Property

Standard Pyrazole

lodinated Nitro-
Pyrazole

Implication

Density (

)

~1.0-1.2

1.8-2.2

High density = Higher
detonation pressure.
Small amounts

contain high energy.

Melting Point

70°C

150°C - 280°C (Dec)

Danger Zone: Melting
point often overlaps
with decomposition

onset (

).

Impact Sensitivity

Insensitive

5-151J

Comparable to
secondary explosives
(RDX). Handle with
ESD tools.

Vapor Pressure

Moderate

Very Low

Inhalation hazard is
primarily from dust,
not vapor (unless
heated).

SECTION 10: Stability & Reactivity (The Protocol)

The "DSC First" Rule: Never scale a reaction involving iodinated nitro-pyrazoles above 100mg

without a Differential Scanning Calorimetry (DSC) trace.

¢ Incompatible Materials:

o Strong Bases: Induce nucleophilic aromatic substitution (

), displacing the Nitro or lodine group, leading to rapid exotherms.

o Reducing Metals (Zn, Mg): Can cause vigorous reduction of the nitro group or de-

iodination.

o Acetone/Ketones: In the presence of base, can form explosive Janovsky complexes.
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Operational Protocols: Synthesis & Handling
A. The "Blast Shield" Synthesis Protocol

Scope: Synthesis of 4-iodo-3,5-dinitropyrazole (or similar).
» Preparation:

o PPE: Nitrile gloves are insufficient. Use Silver Shield/4H laminates or double-gloved heavy
Nitrile (0.12mm min). lodine penetrates latex/thin nitrile rapidly.

o Engineering Controls: All weighing must be done behind a static-dissipative draft shield.
o Reaction (lodination):
o Reagent: lodine Monochloride (

) or
1]

o Control: Maintain temp

. The introduction of lodine is exothermic; the product is less stable than the starting
material.

« Isolation (The Ciritical Step):
o Do NOT use metal spatulas to scrape dried filter cake. Use Teflon or wood.

o Drying: Never dry to 100% dryness in an oven. Dry under vacuum at ambient temp.
Hydrates are often safer.

B. Emergency Response: The "Violet Smoke" Scenario

If a reaction vessel overheats and emits violet smoke (

release):

e Evacuate: The lab immediately.
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vapor is an immediate IDLH (Immediately Dangerous to Life or Health) hazard at 2 ppm.

» Do Not Use Water: If the material is reacting, water may induce steam explosions or
hydrolysis producing

e Ventilation: Do not re-enter until air exchange has cleared the heavy purple vapor from the
floor level.

Waste Management (The "Pink Water" Trap)

Disposal of these compounds is complex because they are Mixed Hazards (Reactive + Toxic +
Halogenated).

Protocol:
e Quenching (Chemical Deactivation):
o Do not simply dump into solvent waste.
o Step 1: Dilute with water/methanol.
o Step 2: Treat with aqueous Sodium Thiosulfate (

) to reduce free lodine (
).

o Step 3: If the compound is shock-sensitive, chemical destruction (e.g., alkaline hydrolysis)
is preferred in situ before transport, but only if the thermodynamics are modeled.

e Segregation:
o Label waste container: "HIGH NITRO CONTENT - DO NOT CONCENTRATE."

o Never mix with metal powders or strong acids.

Waste Decision Logic
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Figure 2: Waste Segregation Logic. Preventing the formation of dry, explosive precipitates in
waste drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Advanced Hazard Characterization: lodinated Nitro-
Pyrazoles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10907456#safety-data-sheet-sds-for-iodinated-nitro-
pyrazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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